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Compound of Interest

Compound Name: Cytosine-d2

Cat. No.: B10827506 Get Quote

Essential Safety and Handling Guide for Cytosine-
d2
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Cytosine-d2. Adherence to these procedures is

critical for ensuring personnel safety and maintaining the integrity of the compound. Cytosine-
d2 is a stable, non-radioactive isotopic analog of cytosine, intended for use as an internal

standard in quantitative analysis by Gas Chromatography (GC) or Liquid Chromatography-

Mass Spectrometry (LC-MS).[1][2] While deuterated compounds are generally considered safe

for laboratory use, the handling of Cytosine-d2 should align with the safety protocols for its

non-deuterated counterpart, cytosine, which is classified as an irritant.[2][3][4]

Chemical and Physical Properties
A summary of the key quantitative data for Cytosine-d2 is presented below.
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Property Value Reference

CAS Number 106391-24-6 [1][5]

Molecular Formula C₄H₃D₂N₃O [1]

Formula Weight 113.1 g/mol [1]

Appearance Solid [1]

Purity ≥99% deuterated forms (d₁-d₂) [1]

Melting Point >300°C (572°F) [6]

Solubility 50 mg/mL in 0.5M HCl [1]

Storage Temperature
Recommended: 15–25°C

(Short-term)
[7]

4°C (Refrigerated) [8]

-20°C (Long-term) [8]

Hazard Identification and Immediate Safety
Measures
Based on the safety data for cytosine, Cytosine-d2 should be handled as a hazardous

substance. The primary hazards are skin, eye, and respiratory irritation.[3][4]
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Hazard Statement Classification
Precautionary
Statement

Reference

H315: Causes skin

irritation

Skin Irritation

(Category 2)

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

[3][9]

H319: Causes serious

eye irritation

Eye Irritation

(Category 2)

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

[3][9]

H335: May cause

respiratory irritation

Specific target organ

toxicity — single

exposure (Category 3)

P261: Avoid breathing

dust. P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[3][9]

Emergency First Aid Procedures
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Exposure Route First Aid Measure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Seek immediate medical

attention.

[3][4]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing. If irritation persists,

seek medical attention.

[6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[3][4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against chemical exposure. The required

level of PPE depends on the specific handling procedure.
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Procedure
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Reference

Weighing/Ha

ndling Solid

Safety

goggles

Nitrile gloves

(double-

gloving

recommende

d)

Lab coat

Use in a fume

hood or

ventilated

enclosure. If

not possible,

a P95/P1

dust

respirator is

required.

[3][10][11]

Preparing

Solutions

Safety

goggles or a

face shield

worn over

safety

glasses

Nitrile gloves Lab coat

Work in a

well-

ventilated

area or fume

hood.

[10][12]

General

Experimental

Use

Safety

glasses with

side shields

Nitrile gloves Lab coat

Not generally

required if

handling

solutions in a

well-

ventilated

area.

[3][12]

Cleaning

Spills

Chemical

safety

goggles and

face shield

Heavy-duty

nitrile or

neoprene

gloves

(double-

gloving)

Impermeable,

disposable

gown over a

lab coat

P95/P1 dust

respirator (for

solids) or

appropriate

cartridge

respirator for

vapors.

[3][6][11]

Operational Plans: Handling and Storage Protocols
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Proper handling and storage are crucial to maintain the isotopic purity and stability of

Cytosine-d2.

Storage Protocol
Short-Term Storage: Store the solid compound in its original, tightly sealed container at room

temperature (15–25 °C) in a dry, well-ventilated place.[7]

Long-Term Storage: For extended stability, store at -20°C.[8]

Protection: Protect the compound from light by using amber vials or storing it in the dark.[8]

Inert Atmosphere: For maximum stability and to prevent oxidation, consider storing and

handling the compound under an inert atmosphere like nitrogen or argon.[8]

Experimental Protocol: Preparation of Stock and
Working Solutions
This protocol outlines the steps for accurately preparing solutions of Cytosine-d2. Methanol is

a common solvent, but acidic or basic solutions should be avoided to prevent deuterium-

hydrogen exchange.[8]

Equilibration: Allow the vial containing solid Cytosine-d2 to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture.[8]

Weighing: Using a calibrated analytical balance, accurately weigh the desired amount of the

solid. Perform this step in a fume hood or ventilated enclosure to avoid inhaling dust.

Transfer: Quantitatively transfer the weighed solid to a Class A volumetric flask of the

appropriate volume.

Dissolution: Add a small amount of the chosen solvent (e.g., methanol) to the flask to

dissolve the solid completely.

Dilution: Once fully dissolved, carefully add the solvent to the calibration mark on the

volumetric flask.
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Mixing: Stopper the flask and mix the solution thoroughly by inverting it multiple times to

ensure homogeneity.[8]

Storage: Store the prepared solution at 4°C for short-term use or -20°C for long-term storage

in a tightly sealed, amber vial.[8]
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Stock Solution Preparation Workflow

Start: Retrieve Cytosine-d2

Equilibrate vial to room temperature

Weigh solid in ventilated enclosure

Transfer to volumetric flask

Add solvent and dissolve

Dilute to final volume

Stopper and mix thoroughly

Store solution appropriately
(4°C or -20°C)

End: Solution Ready

Click to download full resolution via product page

Workflow for preparing Cytosine-d2 stock solutions.
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Disposal Plan
All waste containing Cytosine-d2 must be treated as hazardous chemical waste and disposed

of through a licensed disposal company.[3][9] Do not dispose of this chemical in the regular

trash or down the drain.[3][13]

Waste Segregation and Disposal Procedures
Solid Waste:

Collect un-used solid Cytosine-d2 and any materials used for spill cleanup (e.g.,

absorbent pads) in a dedicated, clearly labeled hazardous waste container.[3][7]

The container must be made of a compatible material, be puncture-resistant, and have a

tightly fitting lid.[14][15]

Liquid Waste:

Collect all solutions containing Cytosine-d2 in a dedicated liquid hazardous waste

container.

Segregate halogenated and non-halogenated solvent waste streams.[14]

Ensure the container is compatible with the solvent used (e.g., do not store acidic

solutions in metal containers).[14]

Do not fill containers beyond 90% capacity to allow for expansion.[15]

Contaminated PPE and Consumables:

All disposable items that have come into contact with Cytosine-d2 (e.g., gloves, pipette

tips, bench paper) are considered contaminated waste.[11]

Dispose of these items in a clearly labeled, sealed bag or container designated for solid

chemical waste.[11]

Labeling and Storage of Waste
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("Cytosine-d2"), the solvent(s), and the approximate concentration.[14]

Keep waste containers closed at all times except when adding waste.[15]

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.

Cytosine-d2 Waste Disposal Workflow

Solid Waste Liquid Waste

Waste Generated

Excess Solid Cytosine-d2
Spill Cleanup Materials

Unused Solutions
Rinsate

Collect in Labeled
Solid Waste Container

Contaminated Gloves, Tips, etc.

Store Waste in Secondary Containment

Collect in Labeled
Liquid Waste Container
(Segregate Solvents)

Arrange Pickup by Licensed
Hazardous Waste Contractor

Disposal Complete

Click to download full resolution via product page
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Logical workflow for the segregation and disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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